Cas no 1797333-69-7 (1-benzothiophen-2-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone)

• Product Name: 1-benzothiophen-2-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone
• CAS No: 1797333-69-7
• MF: C₂₂H₂₃NO₂S
• MW: 365.488524675369
• CID: 5372093
• Update Time: 2025-07-25

1-benzothiophen-2-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• 1-benzothiophen-2-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone
• Methanone, benzo[b]thien-2-yl[hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]-

• Inchi： 1S/C22H23NO2S/c1-25-19-11-9-16(10-12-19)18-7-4-5-13-23(15-18)22(24)21-14-17-6-2-3-8-20(17)26-21/h2-3,6,8-12,14,18H,4-5,7,13,15H2,1H3
• InChI Key： PFITVSRXZBJWCJ-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=CC=C2C=1)(N1CCCCC(C2=CC=C(OC)C=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-benzothiophen-2-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone

Comprehensive Analysis of 1-benzothiophen-2-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone (CAS No. 1797333-69-7)

The compound 1-benzothiophen-2-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone (CAS No. 1797333-69-7) is a synthetic organic molecule with a unique structural framework. Its chemical name highlights the presence of a benzothiophene core linked to a methoxyphenyl-substituted azepane moiety via a methanone bridge. This arrangement suggests potential applications in medicinal chemistry, particularly in the development of small-molecule therapeutics targeting neurological or metabolic disorders, a trending focus in pharmaceutical research.

Recent advancements in drug discovery have increased interest in heterocyclic compounds like this molecule, as they often exhibit improved bioavailability and target specificity. The azepane ring in its structure is noteworthy, as this seven-membered nitrogen-containing cycle is increasingly explored for its conformational flexibility in GPCR-targeted drugs – a hot topic in 2024's AI-driven drug design landscape. Researchers are particularly intrigued by how the methoxyphenyl substitution might influence the compound's blood-brain barrier permeability, a critical factor for CNS drug development.

From a synthetic chemistry perspective, the 1-benzothiophene-2-carbonyl group offers interesting possibilities for structure-activity relationship (SAR) studies. This scaffold is known to participate in various molecular interactions, including π-π stacking and hydrogen bonding, which are crucial for protein-ligand binding. The compound's molecular weight (approximately 351.45 g/mol) and lipophilicity (predicted LogP ~3.5) place it within the desirable range for orally bioavailable drugs, aligning with current industry preferences.

In the context of green chemistry initiatives, the synthetic route to 1797333-69-7 presents opportunities for optimization. Modern catalytic methods could potentially improve the yield of key steps like the formation of the azepane-methanone bond or the introduction of the methoxy group. Such process improvements are increasingly valued as the pharmaceutical industry focuses on sustainable manufacturing practices to reduce environmental impact.

The compound's potential as a chemical probe or pharmacological tool should not be overlooked. Its unique combination of aromatic systems (benzothiophene and methoxyphenyl) with the aliphatic azepane ring creates distinct electronic properties that could be valuable for studying enzyme inhibition mechanisms or receptor modulation. This aligns with growing interest in polypharmacology approaches, where single molecules are designed to interact with multiple biological targets.

Analytical characterization of 1-benzothiophen-2-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone would typically involve advanced techniques like LC-MS for purity assessment, NMR spectroscopy for structural confirmation, and possibly X-ray crystallography to determine its solid-state conformation. Such data are crucial for establishing structure-property relationships, a fundamental aspect of modern computational chemistry and molecular modeling workflows that dominate current drug discovery paradigms.

From a commercial perspective, the availability of 1797333-69-7 as a research chemical meets the needs of academic and industrial laboratories engaged in hit-to-lead optimization programs. The compound's structural features make it a valuable intermediate for generating analog libraries, particularly for projects targeting neurodegenerative diseases or metabolic syndromes – both areas receiving substantial research funding and public attention in recent years.

Stability studies would be essential for practical applications of this compound. The methoxy group might influence its photostability, while the thiophene ring could affect its metabolic stability – both important considerations in preclinical development. These factors contribute to the growing discussion about molecular property prediction using machine learning tools, a rapidly evolving field in chemical sciences.

In conclusion, 1-benzothiophen-2-yl-[3-(4-methoxyphenyl)azepan-1-yl]methanone represents an interesting case study in contemporary medicinal chemistry. Its structural complexity and potential bioactive properties make it relevant to current research trends, while its synthetic accessibility positions it as a practical building block for drug discovery efforts. As the pharmaceutical industry continues to explore novel chemical spaces, compounds like this will likely play important roles in addressing unmet medical needs through innovative therapeutic approaches.